Cas no 21662-09-9 (cis-4-Decenal)
cis-4-Decenal structure
Product Name:cis-4-Decenal
CAS No:21662-09-9
MF:C10H18O
MW:154.249323368073
MDL:MFCD00007024
CID:88281
PubChem ID:24863394
Update Time:2025-04-18
cis-4-Decenal Chemical and Physical Properties
Names and Identifiers
-
- (Z)-4-decenal
- CIS-4-DECENAL
- 4-cis-Decenal
- cis-4-decen-1-al
- Dec-4cis-enal
- DECENAL-4-CIS
- FEMA 3264
- (z)-4-decena
- cis-4-Decenal
-
- MDL: MFCD00007024
- Inchi: 1S/C10H18O/c1-2-3-4-5-6-7-8-9-10-11/h6-7,10H,2-5,8-9H2,1H3/b7-6-
- InChI Key: CWRKZMLUDFBPAO-SREVYHEPSA-N
- SMILES: CCCCC/C=C\CCC=O
- BRN: 2323646
Computed Properties
- Exact Mass: 154.13600
- Monoisotopic Mass: 154.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless to yellowish liquid with orange and chicken like fat aroma2. density (g/ml, 25/4 ℃)
- Density: 0.847 g/mL at 25 °C(lit.)
- Melting Point: -16°C (estimate)
- Boiling Point: 78-80 °C/10 mmHg(lit.)
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: n20/D 1.443(lit.)
- Water Partition Coefficient: Not miscible in water.
- PSA: 17.07000
- LogP: 3.10200
- FEMA: 3264
cis-4-Decenal Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:UN 3334
- WGK Germany:2
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- RTECS:HE2071400
-
Hazardous Material Identification:
- TSCA:Yes
- Safety Term:S26-S36/37/39
- Risk Phrases:R36/37/38
cis-4-Decenal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 375624-1G |
cis-4-Decenal |
21662-09-9 | 80% | 1g |
¥350.93 | 2023-12-07 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-SAMPLE-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 705.12 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-25G-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 25G |
2779.96 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W326402-100G-K |
cis-4-Decenal |
21662-09-9 | ≥93%, stabilized, FG | 100G |
6044.2 | 2021-05-17 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04420-1g |
Cis-4-Decenal |
21662-09-9 | 80% | 1g |
¥418.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-100g |
Cis-4-Decenal |
21662-09-9 | ≥93% | 100g |
¥4428.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-25g |
Cis-4-Decenal |
21662-09-9 | ≥93% | 25g |
¥2048.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01250-SAmPLE |
Cis-4-Decenal |
21662-09-9 | ≥93% | sample |
¥648.0 | 2024-07-19 | |
| TRC | C475830-50mg |
cis-4-Decenal |
21662-09-9 | 50mg |
$ 57.00 | 2023-09-08 | ||
| TRC | C475830-100mg |
cis-4-Decenal |
21662-09-9 | 100mg |
$ 74.00 | 2023-09-08 |
cis-4-Decenal Related Literature
-
Gang Cao,Hao Cai,Xiaodong Cong,Xiao Liu,Xiaoqing Ma,Yajing Lou,Kunming Qin,Baochang Cai Analyst 2012 137 3828
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